Cas no 19979-54-5 (5-Nitro-6-(pyrrolidin-1-yl)quinoline)

• Product Name: 5-Nitro-6-(pyrrolidin-1-yl)quinoline
• CAS No: 19979-54-5
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• MDL: MFCD12026015
• CID: 857035
• PubChem ID: 46739252
• Update Time: 2025-05-22

5-Nitro-6-(pyrrolidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 5-NITRO-6-(PYRROLIDIN-1-YL)QUINOLINE
• 5-nitro-6-pyrrolidin-1-ylquinoline
• 5-Nitro-6-pyrrolidinyl-(1)-chinolin
• DTXSID30674874
• quinoline, 5-nitro-6-(1-pyrrolidinyl)-
• DB-368775
• BZCNGMQREVCLIF-UHFFFAOYSA-N
• AKOS015833492
• J-012910
• Z641231760
• 19979-54-5
• BS-21939
• CS-0212336
• MFCD12026015
• 5-Nitro-6-(pyrrolidin-1-yl)quinoline

• MDL： MFCD12026015
• Inchi： 1S/C13H13N3O2/c17-16(18)13-10-4-3-7-14-11(10)5-6-12(13)15-8-1-2-9-15/h3-7H,1-2,8-9H2
• InChI Key： BZCNGMQREVCLIF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C2=CC=CN=C2C=CC=1N1CCCC1)=O

Computed Properties

• Exact Mass: 243.10100
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 61.95000
• LogP: 3.33140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 5-Nitro-6-(pyrrolidin-1-yl)quinoline

5-Nitro-6-(pyrrolidin-1-yl)quinoline: A Comprehensive Overview

5-Nitro-6-(pyrrolidin-1-yl)quinoline (CAS No. 19979-54-5) is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, which is a bicyclic aromatic system consisting of a benzene ring fused to a pyridine ring. The presence of a nitro group at the 5-position and a pyrrolidine substituent at the 6-position introduces unique electronic and steric properties, making it a versatile molecule for various applications.

The synthesis of 5-nitro-6-(pyrrolidin-1-yl)quinoline involves a combination of classical organic synthesis techniques and modern catalytic methods. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are highly valuable in drug discovery and chiral catalysis. The nitro group at the 5-position plays a crucial role in modulating the electronic properties of the molecule, while the pyrrolidine substituent at the 6-position contributes to its steric bulk and potential for hydrogen bonding. These features make 5-nitro-6-(pyrrolidin-1-yl)quinoline an attractive scaffold for designing bioactive compounds.

From a pharmacological perspective, 5-nitro-6-(pyrrolidin-1-yl)quinoline has been extensively studied for its potential as an anti-inflammatory agent. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX)-2, an enzyme associated with inflammation and pain. The nitro group's electron-withdrawing nature enhances the molecule's ability to interact with the active site of COX-2, while the pyrrolidine ring provides additional stabilization through hydrogen bonding interactions. These findings suggest that 5-nitro-6-(pyrrolidin-1-yl)quinoline could serve as a lead compound for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its pharmacological applications, 5-nitro-6-(pyrrolidin-1-yl)quinoline has also been explored in the field of materials science. Researchers have investigated its potential as a building block for constructing functional materials, such as metalloporphyrins and coordination polymers. The quinoline core provides a rigid framework for coordinating metal ions, while the nitro and pyrrolidine substituents offer opportunities for tuning the electronic and magnetic properties of the resulting materials. Recent studies have highlighted its ability to form stable metal complexes with transition metals like copper and zinc, which exhibit promising catalytic activity in organic transformations.

The physical properties of 5-nitro-6-(pyrrolidin-1-yl)quinoline are also worth noting. Its melting point is approximately 280°C, indicating good thermal stability. The compound is sparingly soluble in water but exhibits enhanced solubility in organic solvents such as dichloromethane and acetonitrile. These solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental standpoint, 5-nitro-6-(pyrrolidin-1-yil)quinoline has been assessed for its biodegradability and ecotoxicity. Studies indicate that it undergoes slow microbial degradation under aerobic conditions, suggesting that its persistence in natural environments may pose potential risks to aquatic ecosystems. However, further research is needed to fully understand its environmental impact and develop strategies for mitigating any adverse effects.

In conclusion, 5-nitro-dy-pyrrolidine quinoline (CAS No. 19979-dy-dy-dy-dy-dy-dy-dy-dy-dy-dy-dy-dy-dy-dy-dy-dy-) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for advancing scientific research and industrial applications.